Cas no 2229184-15-8 (2-(3-bromo-5-nitrophenyl)propanenitrile)

• Product Name: 2-(3-bromo-5-nitrophenyl)propanenitrile
• CAS No: 2229184-15-8
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6524769
• PubChem ID: 165709064
• Update Time: 2025-05-21

2-(3-bromo-5-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-nitrophenyl)propanenitrile
• 2229184-15-8
• EN300-1905430

• Inchi： 1S/C9H7BrN2O2/c1-6(5-11)7-2-8(10)4-9(3-7)12(13)14/h2-4,6H,1H3
• InChI Key： RHWNWRUWSYVWJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C#N)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(3-bromo-5-nitrophenyl)propanenitrile

2-(3-Bromo-5-Nitrophenyl)Propanenitrile: A Comprehensive Overview

2-(3-Bromo-5-Nitrophenyl)Propanenitrile, identified by the CAS number 2229184-15-8, is a chemically synthesized compound with significant applications in various fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable component in modern chemical processes.

The molecular structure of 2-(3-Bromo-5-Nitrophenyl)Propanenitrile comprises a phenyl ring substituted with bromine and nitro groups at the 3rd and 5th positions, respectively, attached to a propanenitrile chain. This arrangement imparts the compound with distinct electronic properties, which are crucial for its reactivity in various chemical environments. The bromine substituent introduces electron-withdrawing effects, while the nitro group enhances the compound's stability and reactivity under specific conditions.

Recent research has focused on optimizing the synthesis of 2-(3-Bromo-5-Nitrophenyl)Propanenitrile to improve yield and reduce production costs. Innovations in catalytic methods and green chemistry practices have been explored to minimize environmental impact. For instance, studies published in leading journals such as Chemical Communications and Journal of Organic Chemistry have demonstrated the use of microwave-assisted synthesis and enzymatic catalysts to streamline the production process.

In terms of applications, this compound has shown promise in the development of advanced polymers with tailored mechanical properties. Its ability to act as a cross-linking agent in polymer networks has been extensively studied, with findings indicating improved thermal stability and mechanical strength in resulting materials. Additionally, its role as an intermediate in drug synthesis has been explored, particularly in the design of bioactive molecules targeting specific cellular pathways.

The stability and reactivity of 2-(3-Bromo-5-Nitrophenyl)Propanenitrile under varying conditions have been thoroughly investigated. Research conducted at prominent institutions such as Stanford University and MIT has revealed its potential as a versatile building block in organic synthesis. Its ability to undergo nucleophilic substitution reactions under mild conditions makes it an attractive candidate for constructing complex molecular architectures.

In conclusion, 2-(3-Bromo-5-Nitrophenyl)Propanenitrile, CAS No. 2229184-15-8, stands out as a significant compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis techniques, position it as a key player in modern chemical research and industrial applications.